Cas no 167998-60-9 (5-(Bromomethyl)-2H-tetrazole)

• Product Name: 5-(Bromomethyl)-2H-tetrazole
• CAS No: 167998-60-9
• MF: C₂H₃BrN₄
• MW: 162.976018190384
• CID: 4703031
• Update Time: 2025-10-30

5-(Bromomethyl)-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2H-1,2,3,4-tetrazole
• 5-(bromomethyl)-2H-tetrazole
• 5-(Bromomethyl)-2H-tetrazole

• Inchi： 1S/C2H3BrN4/c3-1-2-4-6-7-5-2/h1H2,(H,4,5,6,7)
• InChI Key： XLBVEAUNOAKOTB-UHFFFAOYSA-N
• SMILES： BrCC1N=NNN=1

Computed Properties

• Exact Mass: 161.95411 g/mol
• Monoisotopic Mass: 161.95411 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.5
• Molecular Weight: 162.98

Additional information on 5-(Bromomethyl)-2H-tetrazole

Introduction to 5-(Bromomethyl)-2H-tetrazole (CAS No. 167998-60-9)

5-(Bromomethyl)-2H-tetrazole, identified by the Chemical Abstracts Service Number (CAS No.) 167998-60-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the tetrazole family, a class of molecules characterized by a five-membered ring containing four nitrogen atoms and one carbon atom. The presence of a bromomethyl substituent at the 5-position of the tetrazole ring imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 5-(Bromomethyl)-2H-tetrazole make it particularly useful in the construction of more complex molecular architectures. The bromomethyl group, -CH₂Br, is a versatile functional handle that can undergo various chemical transformations, including nucleophilic substitution reactions, addition reactions, and cross-coupling reactions. These properties enable its use in the synthesis of pharmaceuticals, agrochemicals, and materials science applications.

In recent years, there has been growing interest in tetrazole derivatives due to their potential biological activities. 5-(Bromomethyl)-2H-tetrazole has been explored as a building block in the development of novel therapeutic agents. Its ability to form stable bonds with other heterocycles and aliphatic structures makes it an attractive candidate for medicinal chemistry applications. Researchers have leveraged its reactivity to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 5-(Bromomethyl)-2H-tetrazole is its role in the synthesis of biologically active molecules. The tetrazole ring itself is known to exhibit various pharmacological effects, and the introduction of a bromomethyl group enhances its utility in drug design. For instance, studies have demonstrated its use in creating inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The bromomethyl group allows for further functionalization, enabling the creation of libraries of compounds that can be screened for biological activity.

The synthesis of 5-(Bromomethyl)-2H-tetrazole typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include halogenation of tetrazole derivatives followed by selective methylation or demethylation to introduce the bromomethyl group. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 5-(Bromomethyl)-2H-tetrazole more accessible for industrial applications.

Recent research has also highlighted the importance of 5-(Bromomethyl)-2H-tetrazole in material science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a component in advanced materials. These applications leverage the unique electronic properties of the tetrazole ring and its ability to interact with transition metals, leading to novel functional materials with potential applications in electronics and energy storage.

The safety and handling of 5-(Bromomethyl)-2H-tetrazole are critical considerations in its use. While it is not classified as a hazardous material under standard regulations, appropriate laboratory practices should be followed to ensure safe handling. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP) when conducting experiments involving this compound.

In conclusion, 5-(Bromomethyl)-2H-tetrazole (CAS No. 167998-60-9) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and material science is likely to grow.